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Compound of Interest

Compound Name: m-PEG21-OH

Cat. No.: B11931287

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the hydrodynamic radius (Rn) of methoxy-
polyethylene glycol-hydroxyl with 21 ethylene glycol repeat units (m-PEG21-OH). The
hydrodynamic radius is a critical physicochemical parameter that defines the effective size of a
molecule in solution, influencing its diffusion, viscosity, and in vivo behavior, such as renal
clearance and circulation half-life. This document details the properties of m-PEG21-OH,
outlines the primary experimental methods for determining its hydrodynamic radius, and
presents this data in a clear, structured format for scientific and drug development applications.

Physicochemical Properties of m-PEG21-OH

m-PEG21-OH is a discrete, monodisperse polyethylene glycol oligomer. Its properties are well-
defined, making it a useful building block in bioconjugation, drug delivery, and nanotechnology.
The key quantitative data for this molecule are summarized below.

Property Value Method of Determination

Molecular Formula CH3(OCH2CH2)210H

Average Molecular Weight ~973.1 g/mol Calculation

Polydispersity Index (PDI) 1.0 Defined as a discrete molecule

Estimated Hydrodynamic Calculation based on empirical
) ~0.78 - 0.85 nm

Radius (Rn) models for PEG polymers.[1]
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Note: The hydrodynamic radius is an experimentally determined value that can be influenced
by solvent and temperature. The value presented is an estimate based on established
empirical formulas for polyethylene glycols of similar molecular weight.[1]

The Concept of Hydrodynamic Radius

The hydrodynamic radius, or Stokes radius, is the radius of a hypothetical hard sphere that
diffuses at the same rate as the particle or molecule being measured.[2][3] For a flexible
polymer like PEG, which exists in solution as a dynamic, random coil, the Rn represents the
effective size of this solvated molecule as it tumbles and moves through the solvent.[4] It is a
crucial parameter because it directly relates to the translational diffusion coefficient (D) of the
molecule through the Stokes-Einstein equation.

The Stokes-Einstein equation is fundamental to this measurement:
Rn = (ksT) / (61nD)
Where:

ks is the Boltzmann constant.

T is the absolute temperature.

n is the viscosity of the solvent.

D is the translational diffusion coefficient.

This relationship underscores that by experimentally measuring the diffusion coefficient, one
can accurately calculate the hydrodynamic radius.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.researchgate.net/figure/Molecular-weights-and-hydrodynamic-radius-of-PEG-used-in-MWCO-study_tbl2_324991541
https://eng.thesaurus.rusnano.com/wiki/article2253
https://www.fidabio.com/blogs/stokes-radius-and-stokes-einstein-equation
https://en.wikipedia.org/wiki/Dynamic_light_scattering
https://www.benchchem.com/product/b11931287#hydrodynamic-radius-of-m-peg21-oh
https://www.benchchem.com/product/b11931287#hydrodynamic-radius-of-m-peg21-oh
https://www.benchchem.com/product/b11931287#hydrodynamic-radius-of-m-peg21-oh
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b11931287?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

